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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954

Essential Safety and Handling Guide for
(Bromomethyl)cyclopentane

This document provides crucial safety protocols, operational guidance, and disposal plans for
handling (Bromomethyl)cyclopentane. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Physicochemical
Properties

(Bromomethyl)cyclopentane is a flammable and toxic chemical that requires careful handling.
[1] It can cause skin and eye irritation and may be harmful if inhaled or swallowed.[1]

Table 1: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram

Flammable liquids (Category H226: Flammable liquid and
GHSO02 (Flame)

3) vapor[1]
Acute toxicity, oral (Category o GHSO06 (Skull and
H301: Toxic if swallowed[1][2]
3) Crossbones)
Acute toxicity, dermal H312: Harmful in contact with )
] GHSO07 (Exclamation Mark)
(Category 4) skin[1]

Skin corrosion/irritation o )
H315: Causes skin irritation[1] GHSO07 (Exclamation Mark)

(Category 2)
Serious eye damage/eye H319: Causes serious eye )
o o GHSO07 (Exclamation Mark)
irritation (Category 2A) irritation[1]
Acute toxicity, inhalation o )
H332: Harmful if inhaled[1] GHSO07 (Exclamation Mark)
(Category 4)
Table 2: Physicochemical Data
Property Value
Molecular Formula CeH11Br[1][2]
Molecular Weight 163.06 g/mol [1][2]
Appearance Colorless to light yellow clear liquid[3]
Boiling Point 58-60 °C (at 15 Torr)
Density 1.271 g/cm3
Flash Point 58.8 °C

N Store at room temperature in an inert
Storage Conditions ) )
atmosphere, in a cool, well-ventilated area.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds005521
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds005521
https://pubchem.ncbi.nlm.nih.gov/compound/Bromomethyl_cyclopentane
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds005521
https://www.nbinno.com/article/pharmaceutical-intermediates/bromomethyl-cyclopentane-key-building-block-api-synthesis-mp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.

Table 3: Required Personal Protective Equipment
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Protection Type

Required Equipment

Specifications and
Rationale

Eye & Face Protection

Chemical safety goggles and

face shield

Goggles must be worn to
protect from splashes. A face
shield must be worn over the
goggles to provide broader

protection for the face.[4][5]

Hand Protection

Chemical-resistant gloves

Use gloves tested for
compatibility with
bromoalkanes. Nitrile or
neoprene gloves are often
suitable, but always consult
the glove manufacturer's
resistance chart. Double-

gloving is recommended.

Body Protection

Flame-retardant lab coat and

chemical-resistant apron

A flame-retardant lab coat is
essential due to the chemical's
flammability. A chemical-
resistant apron should be worn
over the lab coat to protect
against splashes and spills.[6]
For large-scale operations,
chemical-resistant coveralls

are recommended.[7]

Respiratory Protection

NIOSH-approved respirator

All handling of
(Bromomethyl)cyclopentane
must occur in a certified
chemical fume hood.[4] If
engineering controls fail or for
spill response, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.[8]
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Shoes must be made of a non-
porous material to prevent
] Closed-toe, chemical-resistant  absorption in case of a spill.
Foot Protection
shoes Steel-toed shoes are
recommended for transporting

containers.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance.
Experimental Protocol: Step-by-Step Handling Procedure

e Preparation and Engineering Controls:

[¢]

Perform a thorough risk assessment for the specific procedure.

[¢]

Ensure all work is conducted within a certified and operational chemical fume hood.[4]

o

Verify that a safety shower and eyewash station are unobstructed and immediately
accessible.[4][9]

o

Have a spill kit containing a non-combustible absorbent material (e.g., sand, silica gel),
non-sparking tools, and a sealable container for hazardous waste readily available.[10][11]

e Chemical Handling:

o

Before entering the handling area, don all required PPE as specified in Table 3.

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.[11]

[e]

Use only non-sparking tools for all transfers and manipulations.[11]

o

Perform all transfers slowly and carefully to minimize the generation of aerosols or
splashes.

o

Keep containers tightly closed when not in use.
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e Post-Handling:

o Decontaminate the work area thoroughly after the procedure is complete.

o Carefully remove and dispose of contaminated PPE as hazardous waste.

o Wash hands and any potentially exposed skin thoroughly with soap and water.
Waste Disposal Plan

o All waste, including empty containers, contaminated absorbents, and used PPE, must be
treated as hazardous waste.[4][12]

o Collect all (Bromomethyl)cyclopentane waste in a clearly labeled, sealed, and appropriate
container.

e Do not dispose of this chemical down the drain or into the environment.[13]

o Arrange for disposal through an approved waste disposal facility, adhering to all local, state,
and federal regulations.[10][12]

Emergency Response Protocol

Table 4: First Aid Measures
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Exposure Route Immediate Action

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

Eye Contact open. Remove contact lenses if present and
easy to do. Seek immediate medical attention.
[91[10]

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of water
Skin Contact ) )
and soap for at least 15 minutes. Seek medical

attention if irritation persists.[10]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.
[10]
Do NOT induce vomiting. Rinse mouth
Ingestion thoroughly with water. Seek immediate medical

attention.[10]

Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

e Ventilate & Isolate: Ensure the chemical fume hood is operating. Remove all sources of
ignition from the area.[10][12]

o Contain: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material
like sand or vermiculite.[10]

e Collect: Using non-sparking tools, carefully scoop the absorbed material into a suitable,
sealable container and label it for hazardous waste disposal.[4][11]

Decontaminate: Clean the spill area thoroughly.

Safe Handling Workflow
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Caption: Workflow for the safe handling of (Bromomethyl)cyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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